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Compound of Interest

Compound Name:
T-Butyl N-cbz-DL-

phenylalaninamide

Cat. No.: B2543093 Get Quote

Abstract: This technical guide provides a comprehensive overview of N-carbobenzoxy-DL-

phenylalaninamide, a derivative of the amino acid phenylalanine. It details the chemical

structure, physicochemical properties, a standard experimental protocol for its synthesis, and a

visual representation of the synthetic workflow. This document is intended for researchers,

scientists, and professionals in the field of drug development and peptide chemistry.

Introduction and Chemical Structure
N-carbobenzoxy-DL-phenylalaninamide (Z-DL-Phe-NH₂) is an N-protected form of DL-

phenylalaninamide. The "N-carbobenzoxy" (abbreviated as "Cbz" or "Z") group is a benzyl

chloroformate moiety attached to the alpha-amino group of the phenylalanine backbone. This

protecting group is instrumental in peptide synthesis as it prevents the amino group from

participating in unwanted side reactions during peptide bond formation. The "DL" designation

indicates that the compound is a racemic mixture of both the D and L enantiomers. The "-

amide" suffix signifies that the carboxylic acid functional group of phenylalanine has been

converted to a primary amide (-CONH₂).

It is important to note that the requested topic "T-Butyl N-cbz-DL-phenylalaninamide" does

not correspond to a standard chemical nomenclature. The "T-Butyl" (tert-Butyl) group is not

accounted for in the standard structure of N-cbz-DL-phenylalaninamide. The presence of a tert-

Butyl group could potentially refer to a modification on the phenyl ring, though this would be
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specified with locants (e.g., 4-tert-Butyl). This guide will focus on the core molecule, N-cbz-DL-

phenylalaninamide.

Chemical Structure:

IUPAC Name: Benzyl (1-amino-1-oxo-3-phenylpropan-2-yl)carbamate

Molecular Formula: C₁₇H₁₈N₂O₃

Molecular Weight: 298.34 g/mol

Structure:

(Where Ph represents a phenyl group)

Physicochemical Data
Quantitative data for N-carbobenzoxy-DL-phenylalaninamide is not readily available in public

databases. However, the properties of the closely related precursor, N-carbobenzoxy-DL-

phenylalanine, and its L-enantiomer are well-documented and provide a useful reference.
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Property Value Compound

CAS Number 3588-57-6 N-Cbz-DL-phenylalanine[1][2]

Molecular Formula C₁₇H₁₇NO₄
N-Cbz-DL-phenylalanine[3][4]

[5]

Molecular Weight 299.32 g/mol N-Cbz-DL-phenylalanine[4][5]

Appearance
White to off-white crystalline

powder
N-Cbz-L-phenylalanine[3][5][6]

Melting Point 101.0 to 106.0 °C N-Cbz-DL-phenylalanine[1][2]

85-87 °C (lit.) N-Cbz-L-phenylalanine[5][6]

Solubility

Sparingly soluble in DMF,

slightly soluble in DMSO and

Methanol.

N-Cbz-L-phenylalanine[5]

pKa 3.86 ± 0.10 (Predicted) N-Cbz-L-phenylalanine[5]

Experimental Protocols
The synthesis of N-carbobenzoxy-DL-phenylalaninamide can be achieved through a two-step

process starting from DL-phenylalanine. The first step involves the protection of the amino

group with a carbobenzoxy group, followed by the amidation of the carboxylic acid.

Step 1: Synthesis of N-Cbz-DL-phenylalanine

This procedure is based on the general method for N-protection of amino acids.[3]

Materials:

DL-phenylalanine

Benzyl chloroformate (Cbz-Cl)

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

Dioxane or Tetrahydrofuran (THF)
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Water

Hydrochloric acid (HCl)

Ethyl acetate

Procedure:

Dissolve DL-phenylalanine in a 1M solution of sodium carbonate in water in a flask

equipped with a stirrer and cooled in an ice bath.

Slowly and simultaneously add benzyl chloroformate and a solution of sodium hydroxide,

maintaining the pH between 9 and 10. The benzyl chloroformate is typically dissolved in a

suitable organic solvent like dioxane or THF.

Continue stirring the reaction mixture vigorously in the ice bath for 1-2 hours after the

addition is complete.

Remove the reaction from the ice bath and allow it to stir at room temperature for another

hour.

Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove

any unreacted benzyl chloroformate.

Acidify the aqueous layer with cold 2M hydrochloric acid to a pH of approximately 2. This

will precipitate the N-Cbz-DL-phenylalanine.

Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum.

The crude product can be recrystallized from a suitable solvent system, such as ethyl

acetate/hexane, to yield pure N-Cbz-DL-phenylalanine.

Step 2: Synthesis of N-Cbz-DL-phenylalaninamide from N-Cbz-DL-phenylalanine

This procedure involves the activation of the carboxylic acid followed by reaction with ammonia.

Materials:
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N-Cbz-DL-phenylalanine

Ethyl chloroformate or Isobutyl chloroformate

N-Methylmorpholine (NMM) or Triethylamine (TEA)

Ammonia (aqueous solution or gas)

Tetrahydrofuran (THF), anhydrous

Dichloromethane (DCM)

Procedure (Mixed Anhydride Method):

Dissolve N-Cbz-DL-phenylalanine in anhydrous THF in a flask under an inert atmosphere

(e.g., nitrogen or argon) and cool to -15 °C in a dry ice/acetone bath.

Add one equivalent of N-Methylmorpholine to the solution and stir for a few minutes.

Slowly add one equivalent of ethyl chloroformate or isobutyl chloroformate dropwise,

ensuring the temperature remains at -15 °C. Stir for 15-30 minutes to form the mixed

anhydride.

In a separate flask, prepare a concentrated solution of aqueous ammonia or have a

source of ammonia gas ready.

Slowly add an excess of the ammonia solution to the reaction mixture, or bubble ammonia

gas through it, while maintaining the low temperature.

Allow the reaction to warm to room temperature and stir for several hours or overnight.

Remove the solvent under reduced pressure.

Dissolve the residue in dichloromethane or ethyl acetate and wash with a saturated

solution of sodium bicarbonate and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude N-Cbz-DL-phenylalaninamide.
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The product can be purified by column chromatography or recrystallization.

Visualized Workflow
The following diagram illustrates the synthetic pathway for N-carbobenzoxy-DL-

phenylalaninamide.
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DL-Phenylalanine

Step 1: N-Protection

Benzyl Chloroformate
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N-Cbz-DL-phenylalanine

Step 2: Amidation

Ethyl Chloroformate &
N-Methylmorpholine Ammonia (NH₃)

 

N-Cbz-DL-phenylalaninamide

Click to download full resolution via product page

Caption: Synthetic pathway for N-Cbz-DL-phenylalaninamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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